molecular formula C10H10O2 B8611715 1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran

1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran

Cat. No. B8611715
M. Wt: 162.18 g/mol
InChI Key: ZZERRBOYXNRSET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,3,5,7-Tetrahydrobenzo[1,2-c:4,5-c']difuran

Molecular Formula

C10H10O2

Molecular Weight

162.18 g/mol

IUPAC Name

1,3,5,7-tetrahydrofuro[3,4-f][2]benzofuran

InChI

InChI=1S/C10H10O2/c1-7-3-11-5-9(7)2-10-6-12-4-8(1)10/h1-2H,3-6H2

InChI Key

ZZERRBOYXNRSET-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC3=C(COC3)C=C2CO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1,2,4,5-tetrakis-(bromomethyl)-benzene (150 g, 0.33 mmol) and 1,4-dioxane (2 L) was added a 55% aqueous solution of tetrabutylammonium hydroxide (640 mL) at room temperature, followed by stirring at 90° C. for 6 hours. The reaction mixture was allowed to cool to room temperature, and extracted with ethyl acetate after addition of a 2 N aqueous solution of hydrochloric acid (2 L). The organic layer was washed with brine and dried over anhydrous sodium sulfate, and the solvent was distilled away under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:9) to give the title compound (35 g, 63% yield).
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
2 L
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
640 mL
Type
reactant
Reaction Step Two
Yield
63%

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